2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)acetamide
• InChI: InChI=1S/C12H13N5O3S/c1-7-5-11(20-17-7)14-10(19)6-21-12-4-3-9(15-16-12)13-8(2)18/h3-5H,6H2,1-2H3,(H,14,19)(H,13,15,18)
• InChI Key: RBSLHBNPJLXSIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C
• Molecular Formula: C12H13N5O3S
• Molecular Weight: 307.33 g/mol

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various research fields. This compound is a thioamide derivative of pyridazine and is known to exhibit diverse biological activities.

Scientific Research Applications

2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide has been studied extensively for its potential applications in various research fields. This compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as tyrosine kinases and cyclooxygenase-2 (COX-2). This inhibition leads to a decrease in the production of certain inflammatory mediators, such as prostaglandins and cytokines, which are involved in the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of tumors, and reduce inflammation. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide in lab experiments include its diverse biological activities, high purity, and good yields. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide. These include further studies to fully understand its mechanism of action, potential side effects, and toxicity. Additionally, this compound could be studied for its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, the development of new derivatives of this compound with improved efficacy and reduced toxicity could also be explored.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise in various research fields. Its diverse biological activities and potential use in the treatment of various diseases make it an attractive target for further studies. However, further research is needed to fully understand its mechanism of action, potential side effects, and toxicity.

Synthesis Methods

The synthesis of 2-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide involves the reaction of 6-amino-3-chloropyridazine with 2-(methylthio)acetamide in the presence of triethylamine. The resulting product is then treated with acetic anhydride and pyridine to obtain the final compound. This method has been reported to yield high purity and good yields of the compound.